Tert-butyl 6-(bromomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate

• IUPAC Name: tert-butyl 6-(bromomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate
• InChI: InChI=1S/C11H19BrFNO3/c1-10(2,3)17-9(15)14-4-5-16-8-11(13,6-12)7-14/h4-8H2,1-3H3
• InChI Key: RBKUTJMJHBZOCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOCC(C1)(CBr)F
• Molecular Formula: C11H19BrFNO3
• Molecular Weight: 312.18 g/mol
• CAS No.: 2378501-48-3

Description

Tert-butyl 6-(bromomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate is a useful research compound. Its molecular formula is C11H19BrFNO3 and its molecular weight is 312.179. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

The study by Watabe and Gil-av (1985) demonstrates the use of tert-butylamides, derived from α-halogenocarboxylic acids including fluorinated compounds similar to Tert-butyl 6-(bromomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate, in gas chromatography to separate enantiomers efficiently. This showcases its utility in resolving complex mixtures and analyzing chiral compounds in scientific research (Watabe & Gil-av, 1985).

Synthetic Chemistry Applications

• Difluoromethylation Reactions : Okusu, Tokunaga, and Shibata (2015) describe the difluoromethylation of terminal alkynes using a source of difluorocarbene, highlighting the compound's role in introducing fluorine atoms into organic molecules, a process applicable in synthesizing pharmaceuticals and agrochemicals (Okusu, Tokunaga, & Shibata, 2015).

• Fluorous Synthesis : Pardo et al. (2001) explore fluorous derivatives of tert-butyl alcohol, akin to this compound, for protecting carboxylic acids in fluorous synthesis. This method facilitates separation processes in organic synthesis, underscoring its importance in developing environmentally benign synthetic methodologies (Pardo et al., 2001).

Materials Science Applications

The research by Hsiao, Yang, and Chen (2000) on the synthesis and properties of ortho-linked polyamides using derivatives similar to this compound reveals its potential in creating new polymeric materials with high thermal stability and solubility. This is significant for developing advanced materials for various industrial applications (Hsiao, Yang, & Chen, 2000).